1-Bromo-3,5-difluoro-2-(fluoromethyl)benzene
Overview
Description
“1-Bromo-3,5-difluoro-2-(fluoromethyl)benzene” is a chemical compound. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry . The compound contains bromine (Br), fluorine (F), and a fluoromethyl group (-CF3) attached to the benzene ring .
Synthesis Analysis
The synthesis of such compounds often involves halogenation, a chemical reaction that incorporates a halogen (like bromine or fluorine) into an organic compound . For instance, 1-Bromo-2,3-difluorobenzene can be synthesized by various methods, including halogenation of 2,3-difluorotoluene, bromination of 2,3-difluorobenzaldehyde, and Suzuki-Miyaura coupling reaction of 2,3-difluorobromobenzene with arylboronic acid .
Molecular Structure Analysis
The molecular structure of “1-Bromo-3,5-difluoro-2-(fluoromethyl)benzene” can be represented by the formula BrC6H3F2 . This indicates that the compound consists of a benzene ring (C6H3) with bromine (Br) and two fluorine atoms (F2) attached to it .
Chemical Reactions Analysis
The compound can participate in various chemical reactions. For example, 1-Bromo-2,3-difluorobenzene can be used in the synthesis of potent, orally active Calcitonin gene-related peptide (CGRP) receptor antagonist (BMS-846372). It may also be used in the preparation of 2,3-difluorophenyl (dimethyl)phosphane .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 192.99 . It has a refractive index of 1.499, a boiling point of 140 °C, and a density of 1.676 g/mL at 25 °C . It is also described as a clear colorless to light yellow liquid .
Mechanism of Action
Safety and Hazards
The compound is classified as hazardous. It is flammable and harmful if swallowed. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Therefore, it is recommended to handle it with appropriate safety measures, including wearing protective gloves, eyeshields, and using a dust mask type N95 (US) .
Future Directions
The future directions for “1-Bromo-3,5-difluoro-2-(fluoromethyl)benzene” would likely involve its use in the synthesis of new compounds, particularly in the field of medicinal chemistry. Its potential use in the synthesis of CGRP receptor antagonists suggests it could play a role in developing treatments for conditions like migraines .
properties
IUPAC Name |
1-bromo-3,5-difluoro-2-(fluoromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF3/c8-6-1-4(10)2-7(11)5(6)3-9/h1-2H,3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHYWBKDDNLQNKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)CF)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3,5-difluoro-2-(fluoromethyl)benzene | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-bromo-2-methylphenyl)-5-methyl-2,4-dioxo-3-phenyl-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide](/img/structure/B2565399.png)
![(3Z)-1-(3-fluorobenzyl)-3-{[(3-fluoro-4-methylphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide](/img/structure/B2565408.png)
![N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-(N,N-dimethylsulfamoyl)benzamide](/img/structure/B2565412.png)
![8-Tert-butyl 4-methyl 2,8-diazaspiro[4.5]decane-4,8-dicarboxylate](/img/structure/B2565414.png)
![1-chloro-N-(4-isopropylphenyl)naphtho[2,1-b]thiophene-2-carboxamide](/img/structure/B2565415.png)
![5-(4-fluorobenzyl)-8-methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline](/img/structure/B2565419.png)